Cas no 2229394-40-3 (tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229394-40-3
• MF: C₁₇H₂₉NO₃
• MW: 295.417065382004
• CID: 6024187
• PubChem ID: 165653865
• Update Time: 2025-06-09

tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893885
• 2229394-40-3

• Inchi： 1S/C17H29NO3/c1-12(19)17(9-10-17)13-7-8-16(5,6)11-18(13)14(20)21-15(2,3)4/h13H,7-11H2,1-6H3
• InChI Key： JYYFBUSNPSIFSE-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC1)C1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.21474379g/mol
• Monoisotopic Mass: 295.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229394-40-3): A Comprehensive Overview

tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229394-40-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its tert-butyl and acetylcyclopropyl substituents, which confer it with distinct chemical properties and biological activities.

The tert-butyl group, known for its steric hindrance and electron-donating properties, plays a crucial role in stabilizing the compound and influencing its reactivity. The acetylcyclopropyl moiety, on the other hand, introduces a cyclic structure with a high degree of strain, which can affect the compound's conformational flexibility and interactions with biological targets. These structural elements make tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate an intriguing candidate for various chemical and biological studies.

Recent research has focused on the synthesis and characterization of tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate. A study published in the Journal of Organic Chemistry detailed an efficient synthetic route for this compound using palladium-catalyzed cross-coupling reactions. The authors reported high yields and excellent stereoselectivity, highlighting the robustness of the synthetic methodology. This work has paved the way for further exploration of the compound's potential applications in drug discovery and development.

In the context of pharmaceutical research, tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate has shown promise as a lead compound for developing new therapeutic agents. Its piperidine core is a common scaffold in many bioactive molecules, including analgesics, antipsychotics, and anti-inflammatory drugs. The presence of the acetylcyclopropyl group may enhance its binding affinity to specific receptors or enzymes, potentially improving its pharmacological profile.

One area of particular interest is the compound's potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in various physiological processes and are important targets for drug development. Preliminary studies have indicated that tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate can selectively bind to certain GPCRs, suggesting its utility as a tool compound for probing receptor function and as a starting point for drug design.

Additionally, the compound's stability under physiological conditions is an important consideration for its potential use in therapeutic applications. A study published in Bioorganic & Medicinal Chemistry Letters evaluated the metabolic stability of tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate using human liver microsomes. The results showed that the compound exhibited good metabolic stability, with minimal degradation over extended periods. This finding is encouraging for its further development as a drug candidate.

The safety profile of tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate is another critical aspect being investigated. Preclinical studies have demonstrated that the compound has low toxicity at therapeutic concentrations and does not exhibit significant cytotoxicity in cell-based assays. These findings support its potential for further clinical evaluation.

In conclusion, tert-butyl 2-(1-acetylcyclopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229394-40-3) represents a promising molecule with diverse applications in chemical and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery of new drugs and treatments for various diseases.